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Compound of Interest

Compound Name: Benzofuran-2-carbonyl chloride

Cat. No.: B1581960

Benzofuran-2-carbonyl chloride is a valuable reagent in organic synthesis, widely utilized by
researchers in pharmaceutical and agrochemical development.[1] Its utility stems from the
reactive acyl chloride group attached to a benzofuran core, a privileged scaffold in medicinal
chemistry.[2] This structure allows for the straightforward introduction of the benzofuran-2-
carbonyl moiety into various molecules through reactions with nucleophiles, forming esters,
amides, and other derivatives.[1][2] However, the very reactivity that makes it a powerful
synthetic tool also imbues it with significant hazards. As an acyl chloride, it is inherently
corrosive and moisture-sensitive, demanding rigorous safety protocols and handling
procedures to mitigate risks of chemical burns, respiratory tract damage, and violent reactions.

This guide provides a comprehensive overview of the safety and handling protocols for
benzofuran-2-carbonyl chloride, grounded in established chemical safety principles. It is
designed to equip laboratory personnel with the knowledge to work with this compound safely,
moving beyond mere procedural steps to explain the causality behind each critical precaution.

Hazard Identification and Risk Assessment

A thorough understanding of the specific hazards associated with benzofuran-2-carbonyl
chloride is the foundation of safe laboratory practice. The primary risks are its corrosivity,
reactivity with water, and potential for causing severe irritation upon contact.

Physicochemical Properties
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A summary of the key physical and chemical properties of benzofuran-2-carbonyl chloride is
presented below. This data is essential for understanding its behavior under laboratory

conditions.
Property Value Source(s)
CAS Number 41717-28-6 [3]
Molecular Formula CoHsCIO2 [1]
Molecular Weight 180.59 g/mol [4]

White to light yellow or brown
Appearance ) ) [11[2][3]
crystalline solid/powder

Melting Point 53-57 °C [4]
Boiling Point 260.8 °C at 760 mmHg [3]
o Moisture-sensitive; reacts with
Reactivity (5]

water

GHS Hazard Profile

According to the Globally Harmonized System (GHS), benzofuran-2-carbonyl chloride is
classified with the following hazards:

e H314 - Causes severe skin burns and eye damage: This is the primary hazard. As an acyl
chloride, it readily hydrolyzes upon contact with moisture (e.g., on skin or in eyes) to form
benzofuran-2-carboxylic acid and hydrochloric acid (HCI), causing immediate and severe
chemical burns.[5]

e H319 - Causes serious eye irritation: Even minor exposure to the eyes can lead to significant
irritation and potential long-term damage.[4]

» May be harmful if swallowed, inhaled, or absorbed through the skin.[1]

The corresponding GHS pictogram is the GHSO07 (Exclamation Mark) for irritation, though the
corrosive nature implies a GHSO05 (Corrosion) pictogram is also highly relevant.[4]
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Key Incompatibilities

To prevent dangerous reactions, benzofuran-2-carbonyl chloride must be stored and handled
away from incompatible materials. The principal incompatibility is with water and protic solvents
(e.g., alcohols), which will lead to a vigorous, exothermic reaction generating corrosive
hydrogen chloride gas.[5][6]

Other major incompatibilities include:

e Strong Oxidizing Agents[5][7]

o Strong Bases (e.g., Amines, Hydroxides)[6]
o Metals[6]

Hierarchy of Controls: Engineering, Administrative,
and Personal

A multi-layered approach to safety, known as the hierarchy of controls, is essential. This
framework prioritizes the most effective measures first.
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Hierarchy of Controls for Benzofuran-2-carbonyl Chloride
Elimination
(Not Feasible)

Substitution
(Use less hazardous alternative)

Engineering Controls
(Isolate people from hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with gear)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risk.

Engineering Controls

These are the first and most effective line of defense as they physically separate the
researcher from the hazard.

e Chemical Fume Hood: All handling of benzofuran-2-carbonyl chloride, including weighing,
transferring, and reaction setup, must be conducted inside a certified chemical fume hood.[6]
[8] This contains vapors and dust, preventing inhalation.
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 Inert Atmosphere: For reactions and storage, using an inert atmosphere (e.g., nitrogen or
argon) is critical to prevent degradation of the compound by atmospheric moisture.[5][6]

o Safety Showers and Eyewash Stations: These must be readily accessible and tested
regularly.[9][10] Their location should be known to all personnel working in the area.

Administrative Controls

These are work practices and procedures that reduce the likelihood of exposure.

o Standard Operating Procedures (SOPSs): A detailed, written SOP for handling this compound
must be available and understood by all users.

o Restricted Access: Work with benzofuran-2-carbonyl chloride should be restricted to
designated areas within the laboratory.

» Training: All personnel must be trained on the specific hazards, handling procedures, and
emergency responses related to this chemical.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be worn at all times when handling the compound.
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PPE Item

Specification

Rationale

Eye Protection

Chemical safety goggles and a

full-face shield

Protects against splashes and
dust. A face shield is crucial
when handling larger
quantities.[6][11]

Hand Protection

Nitrile or neoprene gloves
(double-gloving

recommended)

Provides a barrier against skin
contact. Check manufacturer's
glove compatibility charts.[11]
[12]

Body Protection

Flame-resistant laboratory coat

Protects skin and personal
clothing from contamination.
[12]

Respiratory

Not typically required if used in
a fume hood. For spills or
emergencies, a NIOSH-
approved respirator with an
appropriate cartridge for acid

gases is necessary.

[6]7]

Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is non-negotiable.

Storage

« Container: Store in the original, tightly sealed container.[11]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen).[5] Many suppliers package it

under inert gas.

o Location: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[1]

[5] A freezer at -20°C is recommended for long-term stability.[13]

e Segregation: Store away from incompatible materials, especially water, alcohols, bases, and

oxidizing agents.[5][6]
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Step-by-Step Weighing and Dispensing Protocol

This workflow minimizes exposure and prevents contamination.

Click to download full resolution via product page

Caption: Step-by-step protocol for safely dispensing the reagent.

o Preparation: Before retrieving the chemical, ensure full PPE is worn and the chemical fume
hood is operational. Prepare all necessary equipment (spatulas, weigh boats, reaction
vessel) inside the hood.

o Equilibration: Allow the sealed container to warm to room temperature before opening to
prevent condensation of atmospheric moisture inside the bottle.

e Dispensing: Conduct the transfer quickly but carefully. Use a clean, dry spatula. Weigh the
solid directly into the reaction vessel under a positive pressure of inert gas if possible.

e Sealing: Immediately and tightly cap the stock bottle. Parafilm or vinyl tape can be used to
further seal the cap for storage.

o Cleanup: Decontaminate any surfaces or equipment that may have come into contact with
the chemical.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical to minimizing harm.

EXxposure Response

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1581960?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Exposure Route

Immediate Action

Follow-Up

Skin Contact

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes
while removing contaminated
clothing.[11][12]

Seek immediate medical
attention.[5][11]

Eye Contact

Immediately flush eyes with
water for at least 15 minutes,
holding eyelids open. Remove
contact lenses if present and
easy to do.[1][14]

Seek immediate medical
attention.[11][15]

Move the person to fresh air. If

Seek immediate medical

Inhalation breathing is difficult, administer ]
attention.[11]
oxygen.
Do NOT induce vomiting.
) Rinse mouth with water. Never  Seek immediate medical
Ingestion

give anything by mouth to an

unconscious person.[5][14]

attention.[5]

Spill Management

A spill of benzofuran-2-carbonyl chloride is a serious incident that requires a calm and

systematic response.
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Decision Tree: Spill Response

Alert Personnel & Evacuate Area

Assess Spill Size & Location

Small & Contained Lafge or Uncontained

Small Spill (in fume hood) Large Spill (outside hood)
Contain with Absorbent Call Emergency Services / EHS
(Vermiculite, sand - NOT paper) Isolate the area

'

Neutralize Cautiously
(Sodium bicarbonate)

'

Collect Residue into
Hazardous Waste Container

l

Decontaminate Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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